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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

Butyl nonanoate (CAS No. 50623-57-9), also known as butyl pelargonate, is an aliphatic ester
with a characteristic fruity, floral odor. It is utilized as a flavoring agent in the food industry and
as a fragrance ingredient.[1] Emerging applications in biofuel research are also being explored.
[1] This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of butyl nonanoate to ensure its safe use in research and
development settings.

Based on aggregated data from multiple suppliers submitted to the European Chemicals
Agency (ECHA), butyl nonanoate does not meet the criteria for hazard classification under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] However,
adherence to good laboratory practices and understanding its physicochemical properties are
essential for safe handling.

Physicochemical Properties of Butyl Nonanoate

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use. The key properties of butyl nonanoate are summarized in the table
below.
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Property Value Reference
Chemical Formula C13H2602 [3]
Molecular Weight 214.34 g/mol [3]
CAS Number 50623-57-9 [1]
Appearance Clear, colorless liquid [1]
Odor Floral, orange, apricot, rose [1]
Boiling Point 258.6 °C at 760 mmHg [1]
Melting Point -38 °C [4]
Flash Point 109.6 °C (Closed Cup) [1]
Density 0.869 g/cm? [1]
Vapor Pressure 0.0214 mmHg at 25 °C [5]
Solubility Insoluble in water; soluble in 5]

alcohol
logP (Octanol/Water Partition )

5.371 (estimated) [5]

Coefficient)

Toxicological Data Summary

Toxicological evaluation of butyl nonanoate and related substances indicates a low order of
toxicity. As part of the Flavouring Group Evaluation 02 (FGE.02) by the European Food Safety
Authority (EFSA), butyl nonanoate was assessed along with other straight-chain aliphatic
esters.[5][6] Additionally, the Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the
safety of nonanoic acid and its esters, providing valuable read-across data.[7]
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Toxicity
Endpoint

. Route of
Species . .
Administration

Results Reference

Acute Oral
Toxicity

Data not
available for
butyl nonanoate.
For the parent
) ) Oral
acid (Nonanoic
Acid), the LDso in
rats is >3,200

mag/kg.

Low acute oral

toxicity is

expected based ]
on data for the

parent acid and

other esters.

Acute Dermal

Toxicity

Rat Dermal

LDso > 2,000

mg/kg for

Neopentyl Glycol  [7]
Diisononanoate

(a related ester).

Skin Irritation

Rabbit Dermal

Formulations

containing

related esters

are generally

considered non-

irritating. L71EE]
Nonanoic acid

can be a skin

irritant at high

concentrations.

Eye Irritation

Rabbit Ocular

Data not

available for

butyl nonanoate.
Nonanoic acid [7]
can cause

severe eye

irritation.

Genotoxicity

Not specified In vitro

No genotoxic [6][9]
potential was
identified for the
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group of related
substances
evaluated by
EFSA.

No reproductive

or developmental

Reproductive/De .
toxicity was
velopmental Rat Oral [7]
o observed for
Toxicity

related esters in

animal studies.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of flavoring agents are
established by regulatory bodies to ensure data consistency and reliability. The methodologies
summarized below are representative of the studies evaluated by EFSA and CIR for
substances structurally related to butyl nonanoate.

Acute Oral Toxicity Protocol (Based on OECD Guideline 401)

o Test Species: Typically, albino rats (e.g., Sprague-Dawley strain), nulliparous and non-
pregnant females.

e Procedure: A single dose of the test substance is administered by gavage to a group of
experimental animals. A control group receives the vehicle only. Animals are observed for
mortality, signs of toxicity, and behavioral changes over a 14-day period. Body weights are
recorded prior to administration and at the end of the observation period. A gross necropsy is
performed on all animals at the end of the study.

e Endpoint: The LDso (the dose causing mortality in 50% of the test animals) is calculated.
Skin Irritation/Corrosion Protocol (Based on OECD Guideline 404)

o Test Species: Albino rabbits.
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e Procedure: A small area of the animal's dorsal skin is clipped free of fur. The test substance
(0.5 mL for liquids) is applied to a small area of the skin and covered with a gauze patch and
semi-occlusive dressing for a 4-hour exposure period. After removal of the dressing, the skin
is wiped to remove any residual test substance.

o Observation: The treated skin is examined for signs of erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours after patch removal. The severity of the reactions is
scored.

» Endpoint: The substance is classified as an irritant based on the mean scores for erythema
and edema.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test - Based on OECD Guideline
471)

o Test System: Strains of Salmonella typhimurium and Escherichia coli with specific mutations
that render them unable to synthesize an essential amino acid (e.g., histidine for
Salmonella).

e Procedure: The tester strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix, derived from rat
liver homogenate). The mixture is incubated, and then plated on a minimal medium lacking
the essential amino acid.

o Endpoint: A positive result is indicated by a significant, dose-related increase in the number
of revertant colonies (colonies that have regained the ability to synthesize the amino acid)
compared to the negative control. This suggests that the substance is mutagenic.

Handling and Storage Precautions

While butyl nonanoate is not classified as a hazardous substance, prudent laboratory
practices should always be followed. The primary physical hazard is its combustibility at
elevated temperatures.

Engineering Controls:

o Work in a well-ventilated area.[10]
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e Use of a chemical fume hood is recommended when heating the substance or when there is
a potential for aerosol generation.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical goggles.

o Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn to
prevent skin contact.[10] Although brief, incidental contact may not cause irritation,
prolonged or repeated exposure should be avoided.

» Skin and Body Protection: A standard laboratory coat should be worn.

Fire and Explosion Hazards:

Butyl nonanoate is a combustible liquid with a flash point of 109.6 °C.

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Use non-sparking tools when handling containers.[7]

In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[7]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

o Keep away from oxidizing agents.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of butyl nonanoate in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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